Cas no 26131-64-6 (5-(4-Chlorophenyl)-4-ethyl-4H-1,2,4-triazole-3-thiol)

5-(4-Chlorophenyl)-4-ethyl-4H-1,2,4-triazole-3-thiol is a heterocyclic compound featuring a 1,2,4-triazole core substituted with a 4-chlorophenyl group, an ethyl moiety, and a thiol functional group. This structure imparts significant reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of the thiol group enhances its utility in nucleophilic substitution and metal coordination reactions, while the chlorophenyl substituent contributes to lipophilicity, influencing bioavailability. Its well-defined chemical properties and stability under standard conditions make it suitable for applications in medicinal chemistry, particularly in the development of bioactive molecules. The compound is characterized by high purity and consistent performance in synthetic pathways.

5-(4-Chlorophenyl)-4-ethyl-4H-1,2,4-triazole-3-thiol structure

26131-64-6 structure

Product Name:5-(4-Chlorophenyl)-4-ethyl-4H-1,2,4-triazole-3-thiol

CAS No:26131-64-6

MF:C₁₀H₁₀ClN₃S

MW:239.724499225616

MDL:MFCD01164030

CID:261655

PubChem ID:726835

Update Time:2025-10-17

5-(4-Chlorophenyl)-4-ethyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

- 3H-1,2,4-Triazole-3-thione,5-(4-chlorophenyl)-4-ethyl-2,4-dihydro-
- 5-(4-CHLORO-PHENYL)-4-ETHYL-4H-[1,2,4]TRIAZOLE-3-THIOL
- 5-(4-Chlorophenyl)-4-ethyl-4H-1,2,4-triazole-3-thiol
- 3-p-chl
- 4-Aethyl-5-< 4-chlor-phenyl> -4H-< 1,2,4> triazol-3-thiol
- 5-(3-chloro-phenyl)-4-ethyl-4H-[1,2,4]triazole-3-thiol
- 5-(4-chlorophenyl)-4-ethyl-1,2,4-triazole-3-thiol
- 5-(4-chloro-phenyl)-4-ethyl-2,4-dihydro-[1,2,4]triazole-3-thione
- AC1LDXB5
- AC1Q7F0R
- STOCK2S-95511
- STOCK3S-86557
- SureCN1543969
- MLS000067634
- CHEMBL1371049
- cid_726835
- EN300-03204
- BDBM80122
- AKOS000100176
- SCHEMBL8978563
- HMS2391K14
- SCHEMBL1543969
- BB 0217264
- Z56922041
- CB00862
- DTXSID10352446
- 26131-64-6
- 5-(4-chlorophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl hydrosulfide
- SMSF0008983
- AKOS000348102
- AG-690/12886821
- MFCD01164030
- LS-01250
- 5-(4-chlorophenyl)-4-ethyl-2,4-dihydro-3H-1,2,4-triazole-3-thione
- CS-0116547
- 3-(4-chlorophenyl)-4-ethyl-1H-1,2,4-triazole-5-thione
- SMR000115863
- MDL： MFCD01164030
- Inchi： 1S/C10H10ClN3S/c1-2-14-9(12-13-10(14)15)7-3-5-8(11)6-4-7/h3-6H,2H2,1H3,(H,13,15)
- InChI Key： CPAZNRFBIAFEIA-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)C1=NNC(N1CC)=S

Computed Properties

Exact Mass: 239.0286
Monoisotopic Mass: 239.028396
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 284
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 59.7
XLogP3: 2.6

Experimental Properties

Density: 1.37
Boiling Point: 313.9°Cat760mmHg
Flash Point: 143.6°C
Refractive Index: 1.674
PSA: 30.71

5-(4-Chlorophenyl)-4-ethyl-4H-1,2,4-triazole-3-thiol Pricemore >>

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Chemenu	CM114592-5g	5-(4-chlorophenyl)-4-ethyl-4H-1,2,4-triazole-3-thiol	26131-64-6	95%	5g	$420	2021-06-17
Chemenu	CM114592-10g	5-(4-chlorophenyl)-4-ethyl-4H-1,2,4-triazole-3-thiol	26131-64-6	95%	10g	$720	2021-06-17
Chemenu	CM114592-1g	5-(4-chlorophenyl)-4-ethyl-4H-1,2,4-triazole-3-thiol	26131-64-6	95%	1g	$198	2024-07-28
abcr	AB404937-500 mg	5-(4-Chlorophenyl)-4-ethyl-4H-1,2,4-triazole-3-thiol	26131-64-6		500MG	€195.40	2022-08-31
abcr	AB404937-1 g	5-(4-Chlorophenyl)-4-ethyl-4H-1,2,4-triazole-3-thiol	26131-64-6		1g	€239.00	2023-04-25
abcr	AB404937-5 g	5-(4-Chlorophenyl)-4-ethyl-4H-1,2,4-triazole-3-thiol	26131-64-6		5g	€656.50	2023-04-25
abcr	AB404937-10 g	5-(4-Chlorophenyl)-4-ethyl-4H-1,2,4-triazole-3-thiol	26131-64-6		10g	€1074.00	2023-04-25
Enamine	EN300-25223-0.05g	5-(4-chlorophenyl)-4-ethyl-4H-1,2,4-triazole-3-thiol	26131-64-6	98%	0.05g	$56.0	2023-02-14
Enamine	EN300-25223-0.1g	5-(4-chlorophenyl)-4-ethyl-4H-1,2,4-triazole-3-thiol	26131-64-6	98%	0.1g	$83.0	2023-02-14
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